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Compound of Interest

Compound Name: Benzyl-PEG14-alcohol

Cat. No.: B11928036 Get Quote

An In-depth Technical Guide to the Safety and Handling of Benzyl-PEG14-alcohol

Disclaimer
No specific Safety Data Sheet (SDS) is currently available for Benzyl-PEG14-alcohol. This

guide is compiled from publicly available safety information for Benzyl Alcohol and

Polyethylene Glycol (PEG). The PEGylation of benzyl alcohol is expected to alter its

physicochemical and toxicological properties. This document should be used as a guideline

only. A thorough risk assessment should be conducted by qualified personnel before handling

Benzyl-PEG14-alcohol.

Introduction
Benzyl-PEG14-alcohol is a molecule that combines the aromatic benzyl alcohol moiety with a

polyethylene glycol (PEG) chain of 14 repeating ethylene oxide units. Benzyl alcohol is a

commonly used solvent and preservative, while PEGylation is a widely employed technique in

drug development to enhance the solubility, stability, and pharmacokinetic profile of molecules.

This guide provides a comprehensive overview of the known safety and handling

considerations for the constituent parts of Benzyl-PEG14-alcohol, intended for researchers,

scientists, and drug development professionals.
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The primary hazards associated with Benzyl-PEG14-alcohol are expected to derive from the

benzyl alcohol component. Polyethylene glycols are generally considered to have low toxicity.

[1][2]

GHS Classification for Benzyl Alcohol:

Acute Toxicity, Oral (Category 4)[3]

Acute Toxicity, Inhalation (Category 4)[3]

Serious Eye Irritation (Category 2A)[3]

Skin Irritation (Category 2)

May cause an allergic skin reaction.

Hazard Statements for Benzyl Alcohol:

H302: Harmful if swallowed.

H332: Harmful if inhaled.

H319: Causes serious eye irritation.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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The addition of a 14-unit polyethylene glycol chain is likely to significantly alter the properties of

benzyl alcohol:

Increased Water Solubility: PEGs are hydrophilic and will increase the aqueous solubility of

the molecule.

Reduced Volatility: The increased molecular weight will lead to a lower vapor pressure,

reducing the inhalation hazard.

Altered Toxicity Profile: PEGylation generally reduces the toxicity of parent compounds.

PEGs themselves have very low oral and dermal toxicity. However, the complete

toxicological profile of Benzyl-PEG14-alcohol has not been determined.

Potential for Anti-PEG Antibodies: Repeated exposure to PEGylated compounds can lead to

the formation of anti-PEG antibodies, which may affect the efficacy and safety of the

substance.

Data Presentation
Table 1: Physical and Chemical Properties of Benzyl Alcohol

Property Value Reference

Molecular Formula C₇H₈O

Molecular Weight 108.14 g/mol

Appearance Colorless liquid

Odor Mildly aromatic

Boiling Point 205.3 °C (401.5 °F)

Melting Point -15.2 °C (4.6 °F)

Flash Point 104 °C (219 °F)

Solubility in Water 4 g/100 mL

Density 1.044 g/cm³
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Table 2: Acute Toxicity Data for Benzyl Alcohol

Route Species Value Reference

Oral LD50 Rat 1230 mg/kg

Dermal LD50 Rabbit 2000 mg/kg

Experimental Protocols
Standard Handling Procedure
A standard protocol for handling Benzyl-PEG14-alcohol in a laboratory setting should be

established to minimize exposure.

Materials:

Benzyl-PEG14-alcohol

Appropriate solvent

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood

Analytical balance

Glassware

Procedure:

Don appropriate PPE before handling the compound.

Perform all manipulations of the compound within a certified chemical fume hood.

Accurately weigh the desired amount of Benzyl-PEG14-alcohol.

Add the solvent to the solid in a suitable container.
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Mix until the compound is fully dissolved.

Clearly label the container with the compound name, concentration, date, and responsible

individual.

Clean any spills immediately according to the spill response protocol.

Dispose of waste in a designated, labeled hazardous waste container.

Spill Response Protocol
For small spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then with soap and water.

For large spills:

Evacuate the laboratory and alert others.

Contact the institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Mandatory Visualizations
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Preparation

Wear Appropriate PPE Use Chemical Fume Hood Ensure Spill Kit is Accessible

Handling

Storage Disposal

Properly Label Containers Segregate Hazardous Waste

Click to download full resolution via product page

Caption: General Laboratory Chemical Handling Workflow.
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Chemical Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap and water for 15 min Rinse with water for 15 min Move to fresh air Rinse mouth, do NOT induce vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First Aid Protocol for Chemical Exposure.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not dispose of down the drain or into the environment.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are required.

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are mandatory.
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Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a

NIOSH-approved respirator is necessary.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Conclusion
While specific safety data for Benzyl-PEG14-alcohol is not available, a conservative approach

based on the known hazards of benzyl alcohol is recommended. The addition of the PEG-14

chain is likely to reduce the overall toxicity and volatility of the molecule. However, all laboratory

personnel should adhere to strict safety protocols, including the use of appropriate personal

protective equipment and engineering controls, when handling this compound. A

comprehensive, substance-specific risk assessment is the most reliable way to ensure a safe

working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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